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Compound of Interest

Compound Name: Arizonin A1

Cat. No.: B12088468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
isolation, and biological activity of Arizonin Al, a benzoisochromanequinone antibiotic. The
information is compiled from available scientific literature to support research and development
efforts.

Physicochemical Properties

Arizonin Al is a microbial metabolite produced by the fermentation of Actinoplanes
arizonaensis.[1][2] It belongs to the kalafungin family of antibiotics.[1][2] The fundamental
physicochemical properties of Arizonin A1 are summarized below. Detailed spectral data,
while indicated in the literature, are proprietary to the original research publications.

Structural and General Properties
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Property Data Reference
Chemical Formula C17H1407 [3]
Molecular Weight 330.29 g/mol [3]
Exact Mass 330.07395278 Da [3]

5-hydroxy-4-methoxy-17-
methyl-12,16-

IUPAC Name dioxatetracyclo[8.7.0.03,8.011,15]  [3]
heptadeca-1(10),3(8),4,6-
tetraene-2,9,13-trione

CAS Number 108890-87-5 [3]
Benzoisochromanequinone

Class o [4]
Antibiotic

Solubility Soluble in DMSO

Spectral Data Summary

UV, IR, Mass Spectrometry, and NMR spectral studies were performed to characterize
Arizonin Al.[1] Researchers requiring specific spectral data are directed to the primary

literature.
Spectral Data Type Remarks Reference
Data available in the primary
I1H-NMR _ [1]
literature.
Data available in the primary
BBC-NMR _ [1]
literature.
Data available in the primary
Infrared (IR) _ [1]
literature.
Data available in the primary
Mass Spectrometry (MS) [1]

literature.
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Physical Properties

Property Data Reference

] ] Data not publicly available.
Melting Point ] ] [1]
Refer to primary literature.

Data not publicly available.
Appearance ] ] [1]
Refer to primary literature.

Experimental Protocols

The following sections outline the methodologies for the production, isolation, and purification
of Arizonin Al as described in the literature. These protocols are based on the initial discovery
and characterization of the arizonin complex.

Fermentation of Actinoplanes arizonaensis**

Arizonin Al is produced by the fermentation of Actinoplanes arizonaensis sp. nov.[1][2] The
detailed fermentation protocol, including media composition, culture conditions (temperature,
pH, aeration), and incubation time, is described in the primary literature. A generalized workflow
is presented below.
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Diagram 1: Fermentation Workflow for Arizonin A1 Production
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Caption: Fermentation Workflow for Arizonin A1 Production.

Isolation and Purification of Arizonin Al

The isolation of the arizonin complex, including Arizonin A1, involves extraction from both the
fermentation broth and the mycelium.[1] A summary of the purification steps is provided below,
with the detailed protocol available in Hochlowski et al., 1987.
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Harvesting: At the end of the fermentation, the mycelium is separated from the fermentation
broth.

Extraction from Broth: The clarified fermentation broth is passed through an Amberlite XAD-7
resin column to adsorb the antibiotic complex.[1]

Extraction from Mycelium: The mycelium is treated with acetone lysis to release the
intracellular antibiotics.[1]

Further Purification: The crude extracts from both the resin and the mycelium are then
subjected to further purification steps, which typically include various forms of
chromatography to yield pure Arizonin Al.
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Diagram 2: Isolation and Purification Workflow
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Caption: Isolation and Purification Workflow for Arizonin Al.
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Biological Activity and Mechanism of Action

Arizonin Al exhibits moderate to potent in vitro antimicrobial activity, primarily against Gram-

positive bacteria.[2]

Mechanism of Action

While specific signaling pathway studies for Arizonin Al in host cells are not available in the
public domain, the mechanism of action for the closely related compound, kalafungin, has been
investigated. Kalafungin acts as a B-lactamase inhibitor.[3][5] This inhibition disrupts the
bacterial cell's ability to resist B-lactam antibiotics, ultimately leading to cell membrane
destruction and bacterial cell death.[3][5] It is plausible that Arizonin Al shares a similar
mechanism of action due to its structural similarity to kalafungin.

The proposed mechanism involves the following steps:

Arizonin A1l enters the Gram-positive bacterium.

It interacts with and inhibits the -lactamase enzyme.

This inhibition prevents the breakdown of 3-lactam antibiotics, or weakens the cell wall
integrity.

The compromised cell wall leads to cell lysis and death.
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Diagram 3: Proposed Antibacterial Mechanism of Action
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Caption: Proposed Antibacterial Mechanism of Action for Arizonin Al.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Arizonin Al]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12088468#physicochemical-properties-of-arizonin-
al]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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